2,6-dimethoxy-N-(5-oxido-2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 2,6-dimethoxy-N-[2-(4-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C21H21N3O4S/c1-13-7-9-14(10-8-13)24-20(15-11-29(26)12-16(15)23-24)22-21(25)19-17(27-2)5-4-6-18(19)28-3/h4-10H,11-12H2,1-3H3,(H,22,25)
• InChI Key: YVGZRIVTAVDEEN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C3CS(=O)CC3=N2)NC(=O)C4=C(C=CC=C4OC)OC
• Molecular Formula: C21H21N3O4S
• Molecular Weight: 411.5 g/mol

Description

Compounds with similar structures, such as pyrazoline derivatives, have been studied for their potential biological activities. They are often derived from heterocyclic structures, which are a major area of research in synthetic and medicinal chemistry.

Synthesis Analysis

The synthesis of similar compounds often involves multicomponent processes and ring-opening strategies. These methods have been found to be compatible with a wide range of substituents, allowing for the practical synthesis of a broad range of compounds.

Molecular Structure Analysis

The molecular structure of similar compounds is often analyzed using techniques like single crystal X-ray diffraction. Theoretical modeling techniques like DFT and HF are also used to compare experimental and theoretical results.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds often involve multicomponent processes and ring-opening strategies. These methods have been found to be compatible with a wide range of substituents.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds are often analyzed using techniques like X-ray diffraction. Theoretical modeling techniques like DFT and HF are also used to compare experimental and theoretical results.

Scientific Research Applications

Antileishmanial Activity

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Antimalarial Activity

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Neurotoxic Potential: (Related Compound):

• The study assessed its effects on acetylcholinesterase (AChE) activity and malondialdehyde (MDA) levels in the brain of alevins. .

Anti-HIV Activity: (Indole Derivatives):

• .

Mechanism of Action

While the specific mechanism of action for your compound is not known, similar compounds, such as pyrazoline derivatives, have been studied for their potential biological activities.

Future Directions

Future research could focus on synthesizing and studying the properties of “2,6-dimethoxy-N-(5-oxido-2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide” and similar compounds. These compounds could have potential applications in various fields, including medicinal chemistry.